Cas no 2418671-59-5 (4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol;dihydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol;dihydrochloride
• CAS No: 2418671-59-5
• MF: C₇H₁₃Cl₂N₃O
• MW: 226.103619337082
• CID: 6456308
• PubChem ID: 154577011
• Update Time: 2025-05-20

4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26623741
• 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol;dihydrochloride
• 2418671-59-5
• {2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-yl}methanol dihydrochloride

• Inchi： 1S/C7H11N3O.2ClH/c11-4-7-5-1-2-8-3-6(5)9-10-7;;/h8,11H,1-4H2,(H,9,10);2*1H
• InChI Key： KSOZTQATUQAIQN-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC1C2=C(CNCC2)NN=1

Computed Properties

• Exact Mass: 225.0435674g/mol
• Monoisotopic Mass: 225.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų

Additional information on 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol;dihydrochloride

Introduction to 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride (CAS No. 2418671-59-5)

4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride (CAS No. 2418671-59-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a tetrahydro-pyrazolo[3,4-c]pyridine core with a methanol substituent at the 3-position, and it is provided as a dihydrochloride salt to enhance its solubility and stability.

The tetrahydro-pyrazolo[3,4-c]pyridine scaffold has been extensively studied due to its potential in modulating various biological targets. Recent research has highlighted the importance of this scaffold in the development of novel drugs for the treatment of neurological disorders, cancer, and inflammatory diseases. The methanol substituent at the 3-position adds an additional layer of complexity and functionality to the molecule, potentially influencing its pharmacological properties.

In terms of its chemical properties, 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride is a white crystalline solid with a molecular weight of 268.76 g/mol. It is highly soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental applications. The compound's stability under different conditions has been well-documented, ensuring its reliability in both laboratory and clinical settings.

The biological activities of 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride have been the subject of numerous studies. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

Another important aspect of 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride is its anti-inflammatory properties. Inflammation is a common feature of many diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The neuroprotective effects of 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride have also been investigated. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, potentially slowing down the progression of these diseases.

In addition to its therapeutic potential, 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride has been used as a tool compound in drug discovery and development. Its unique structure and biological activities make it an excellent starting point for the design and synthesis of more potent and selective analogs. Researchers have employed structure-activity relationship (SAR) studies to optimize the properties of this compound and enhance its therapeutic efficacy.

The safety profile of 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), further safety studies are necessary to ensure its safe use in humans.

In conclusion, 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ylmethanol; Dihydrochloride (CAS No. 2418671-59-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.